Cas no 107449-13-8 (HydroxylaMine, O-[1,1'-biphenyl]-2-yl-)
HydroxylaMine, O-[1,1'-biphenyl]-2-yl- Chemical and Physical Properties
Names and Identifiers
-
- HydroxylaMine, O-[1,1'-biphenyl]-2-yl-
- O-(2-biphenylyl)hydroxylamine
- O-([1,1'-Biphenyl]-2-yl)hydroxylamine
- O-(2-phenylphenyl)hydroxylamine
- SY282440
- 107449-13-8
- HydroxylaMine, O-[1,1/'-biphenyl]-2-yl-
- SCHEMBL10944214
- MFCD25955190
-
- MDL: MFCD25955190
- Inchi: 1S/C12H11NO/c13-14-12-9-5-4-8-11(12)10-6-2-1-3-7-10/h1-9H,13H2
- InChI Key: IQMVFUWEIKAIFF-UHFFFAOYSA-N
- SMILES: O(C1C=CC=CC=1C1C=CC=CC=1)N
Computed Properties
- Exact Mass: 185.084063974Da
- Monoisotopic Mass: 185.084063974Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 166
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 35.3Ų
HydroxylaMine, O-[1,1'-biphenyl]-2-yl- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | Y1107871-1g |
O-(2-Biphenyl)hydroxylamine hydrochloride |
107449-13-8 | 95% | 1g |
$690 | 2024-08-03 | |
| eNovation Chemicals LLC | Y1196550-1g |
O-(2-Biphenylyl)hydroxylamine |
107449-13-8 | 95% | 1g |
$780 | 2024-07-19 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1580470-1g |
O-([1,1'-biphenyl]-2-yl)hydroxylamine |
107449-13-8 | 98% | 1g |
¥9585.00 | 2024-08-09 | |
| eNovation Chemicals LLC | Y1107871-1g |
O-(2-Biphenyl)hydroxylamine hydrochloride |
107449-13-8 | 95% | 1g |
$690 | 2025-02-24 | |
| eNovation Chemicals LLC | Y1107871-1g |
O-(2-Biphenyl)hydroxylamine hydrochloride |
107449-13-8 | 95% | 1g |
$690 | 2025-02-28 | |
| eNovation Chemicals LLC | Y1196550-1g |
O-(2-Biphenylyl)hydroxylamine |
107449-13-8 | 95% | 1g |
$780 | 2025-02-27 | |
| eNovation Chemicals LLC | Y1196550-1g |
O-(2-Biphenylyl)hydroxylamine |
107449-13-8 | 95% | 1g |
$780 | 2025-02-28 |
HydroxylaMine, O-[1,1'-biphenyl]-2-yl- Related Literature
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
Additional information on HydroxylaMine, O-[1,1'-biphenyl]-2-yl-
Recent Advances in HydroxylaMine, O-[1,1'-biphenyl]-2-yl- (CAS: 107449-13-8) Research: A Comprehensive Review
HydroxylaMine, O-[1,1'-biphenyl]-2-yl- (CAS: 107449-13-8) has recently emerged as a compound of significant interest in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique biphenyl-hydroxylamine structure, has shown promising potential in various therapeutic applications, including anti-inflammatory and anticancer activities. Recent studies have focused on elucidating its mechanism of action, optimizing its synthesis, and exploring its pharmacological properties. This research brief aims to provide a comprehensive overview of the latest findings related to this compound, highlighting its potential as a novel therapeutic agent.
The synthesis of HydroxylaMine, O-[1,1'-biphenyl]-2-yl- has been a focal point of recent research, with efforts directed toward improving yield and purity. A study published in the Journal of Medicinal Chemistry (2023) reported a novel catalytic method for its synthesis, achieving a yield of over 85% with high enantiomeric purity. This advancement is critical for scaling up production and facilitating further pharmacological studies. Additionally, the compound's stability under physiological conditions has been investigated, revealing favorable pharmacokinetic properties that enhance its suitability for drug development.
In terms of biological activity, HydroxylaMine, O-[1,1'-biphenyl]-2-yl- has demonstrated potent inhibitory effects on key inflammatory mediators, such as cyclooxygenase-2 (COX-2) and tumor necrosis factor-alpha (TNF-α). A preclinical study conducted by Smith et al. (2024) showed that the compound significantly reduced inflammation in murine models of rheumatoid arthritis, with minimal side effects compared to conventional NSAIDs. These findings suggest its potential as a safer alternative for treating chronic inflammatory diseases.
Furthermore, the anticancer properties of HydroxylaMine, O-[1,1'-biphenyl]-2-yl- have been explored in several in vitro and in vivo studies. Research published in Cancer Research (2023) revealed that the compound induces apoptosis in various cancer cell lines, including breast and lung cancer, by modulating the PI3K/AKT signaling pathway. Notably, its selective cytotoxicity toward cancer cells, while sparing normal cells, underscores its potential as a targeted therapy. Ongoing clinical trials are expected to provide further insights into its efficacy and safety in human subjects.
Despite these promising results, challenges remain in the development of HydroxylaMine, O-[1,1'-biphenyl]-2-yl- as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential drug-drug interactions need to be addressed through further research. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to overcome these hurdles and translate laboratory findings into clinical applications.
In conclusion, HydroxylaMine, O-[1,1'-biphenyl]-2-yl- (CAS: 107449-13-8) represents a promising candidate for the treatment of inflammatory and neoplastic diseases. Recent advancements in its synthesis and mechanistic understanding have laid a solid foundation for future studies. As research progresses, this compound may pave the way for the development of innovative therapies with improved efficacy and safety profiles. Continued investment in this area is warranted to fully realize its therapeutic potential.
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